Cas no 2138244-34-3 (4-(2-Bromophenyl)-2-(difluoromethyl)pyridine)

• Product Name: 4-(2-Bromophenyl)-2-(difluoromethyl)pyridine
• CAS No: 2138244-34-3
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• MDL: MFCD31600828
• CID: 5610883
• PubChem ID: 165486885
• Update Time: 2025-10-31

4-(2-Bromophenyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2138244-34-3
• 4-(2-bromophenyl)-2-(difluoromethyl)pyridine
• EN300-844117
• 4-(2-Bromophenyl)-2-(difluoromethyl)pyridine

• MDL： MFCD31600828
• Inchi： 1S/C12H8BrF2N/c13-10-4-2-1-3-9(10)8-5-6-16-11(7-8)12(14)15/h1-7,12H
• InChI Key： UPECXUBDVYAMNV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CN=C(C(F)F)C=1

Computed Properties

• Exact Mass: 282.98082g/mol
• Monoisotopic Mass: 282.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(2-Bromophenyl)-2-(difluoromethyl)pyridine

4-(2-Bromophenyl)-2-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 4-(2-Bromophenyl)-2-(difluoromethyl)pyridine, with the CAS number CAS No. 2138244-34-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a difluoromethyl group and a bromophenyl substituent. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(2-Bromophenyl)-2-(difluoromethyl)pyridine. Researchers have employed various strategies, including Suzuki-Miyaura coupling reactions and palladium-catalyzed cross-coupling techniques, to construct the pyridine core with high precision. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for its application in sensitive fields such as drug discovery and material synthesis.

In terms of chemical properties, 4-(2-Bromophenyl)-2-(difluoromethyl)pyridine exhibits notable stability under standard conditions. The presence of the difluoromethyl group introduces electron-withdrawing effects, which can influence the reactivity of the pyridine ring. This makes the compound suitable for use in reactions requiring controlled reactivity, such as nucleophilic aromatic substitutions or electrophilic additions.

The bromophenyl substituent at the 4-position adds another layer of complexity to this molecule. Bromine's electronegativity and its ability to participate in various chemical transformations make it a versatile functional group. Recent studies have explored the use of this substituent in directing specific reaction pathways, leading to novel compounds with enhanced biological activities.

From an applications perspective, 4-(2-Bromophenyl)-2-(difluoromethyl)pyridine has shown promise in drug discovery efforts. Its structural features make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have utilized this compound as a scaffold for designing potential inhibitors of kinases and other therapeutic targets.

In addition to its role in pharmacology, this compound has also found applications in materials science. The pyridine ring's aromaticity and conjugation capabilities make it suitable for use in organic electronic materials. Recent research has focused on incorporating this compound into π-conjugated systems to enhance their electronic properties, paving the way for applications in flexible electronics and optoelectronic devices.

The synthesis and characterization of 4-(2-Bromophenyl)-2-(difluoromethyl)pyridine have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of research findings.

In conclusion, 4-(2-Bromophenyl)-2-(difluoromethyl)pyridine, with its unique structure and versatile functional groups, represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its applications span across multiple disciplines, from drug discovery to materials science, highlighting its significance as a multifaceted chemical entity.